5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide

• Molecular Formula: C15H15BrN2O3
• Molecular Weight: 351.19 g/mol
• IUPAC Name: 5-bromo-N-[3-(propan-2-ylcarbamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H15BrN2O3/c1-9(2)17-14(19)10-4-3-5-11(8-10)18-15(20)12-6-7-13(16)21-12/h3-9H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: JCTYPWJHXHBZJP-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(O2)Br

Description

5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide, also known as BIPF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. BIPF is a furamide derivative that has been synthesized through a multi-step process involving various chemical reactions. In

Mechanism of Action

5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide has been shown to inhibit the activity of certain enzymes and proteins by binding to their active sites. For example, 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and differentiation. 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide has also been shown to inhibit the activity of the enzyme aldose reductase, which is involved in the development of diabetic complications.
Biochemical and Physiological Effects:
5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide has been shown to inhibit cell growth and induce apoptosis in cancer cells. 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide has also been shown to reduce blood glucose levels in diabetic animals. Additionally, 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide in lab experiments is its specificity towards certain enzymes and proteins, which allows for targeted inhibition. However, one limitation of using 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide is its relatively low potency compared to other inhibitors, which may require higher concentrations for effective inhibition.

Future Directions

There are several future directions for research on 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide. One direction is to further explore its potential as a diagnostic tool for certain diseases. Another direction is to optimize its potency and selectivity as an inhibitor for various enzymes and proteins. Additionally, further studies are needed to explore the potential of 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide involves a multi-step process that begins with the reaction of 5-bromo-2-furoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 3-(isopropylamino)benzoic acid to form the amide intermediate. Finally, this intermediate is subjected to cyclization using trifluoroacetic anhydride to yield the desired product, 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide.

Scientific Research Applications

5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide has shown significant potential in the field of medicinal chemistry due to its ability to inhibit the activity of certain enzymes and proteins that are involved in various diseases. Some of the diseases that 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide has been studied for include cancer, diabetes, and Alzheimer's disease. 5-bromo-N-{3-[(isopropylamino)carbonyl]phenyl}-2-furamide has also been studied for its potential use as a diagnostic tool for certain diseases.